Cas no 2091652-76-3 ((pyridin-2-yl)methanesulfonyl fluoride)

• Product Name: (pyridin-2-yl)methanesulfonyl fluoride
• CAS No: 2091652-76-3
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• MDL: MFCD32015609
• CID: 5164052
• PubChem ID: 131256794
• Update Time: 2025-10-29

(pyridin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl fluoride
• (pyridin-2-yl)methanesulfonyl fluoride

• MDL： MFCD32015609
• Inchi： 1S/C6H6FNO2S/c7-11(9,10)5-6-3-1-2-4-8-6/h1-4H,5H2
• InChI Key： MUTWAJVSNHGLCQ-UHFFFAOYSA-N
• SMILES： C1(CS(F)(=O)=O)=NC=CC=C1

Additional information on (pyridin-2-yl)methanesulfonyl fluoride

Introduction to (Pyridin-2-yl)Methanesulfonyl Fluoride (CAS No. 2091652-76-3)

The compound (Pyridin-2-yl)methanesulfonyl fluoride, identified by the CAS registry number 2091652-76-3, is a highly specialized chemical entity with significant applications in various fields, particularly in organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl fluoride group, making it a valuable building block for the development of bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of sulfonyl fluoride derivatives like (Pyridin-2-yl)methanesulfonyl fluoride as intermediates in the construction of complex molecules. The sulfonyl fluoride group is known for its reactivity, particularly in nucleophilic substitution reactions, which makes this compound an attractive substrate for various transformations. Its pyridine moiety further enhances its versatility, as pyridine rings are commonly found in pharmaceutical agents due to their ability to interact with biological targets through hydrogen bonding and π-π interactions.

In terms of synthesis, (Pyridin-2-yl)methanesulfonyl fluoride can be prepared via several routes, including the reaction of pyridine derivatives with sulfonyl chloride or through more advanced coupling reactions. The choice of synthetic pathway often depends on the desired scale and purity of the product. Recent studies have explored green chemistry approaches to synthesize this compound, emphasizing the use of environmentally friendly solvents and catalysts to minimize ecological impact.

The applications of (Pyridin-2-yl)methanesulfonyl fluoride span across multiple disciplines. In medicinal chemistry, it serves as a key intermediate in the development of novel drug candidates targeting various diseases, including cancer and inflammatory conditions. Its ability to act as a leaving group in substitution reactions makes it invaluable for constructing bioisosteres and optimizing pharmacokinetic properties of drug molecules.

Moreover, this compound has found utility in materials science, where it is employed in the synthesis of advanced polymers and coatings. The sulfonyl fluoride group contributes to the thermal stability and mechanical properties of these materials, making them suitable for high-performance applications.

From a structural perspective, (Pyridin-2-yl)methanesulfonyl fluoride exhibits a planar geometry around the sulfur atom due to the strong electron-withdrawing effect of the sulfonyl group. This planarity enhances its reactivity and compatibility with various organic transformations. Computational studies have provided deeper insights into its electronic structure, revealing that the pyridine ring plays a crucial role in stabilizing reactive intermediates during chemical transformations.

In conclusion, (Pyridin-2-yl)methanesulfonyl fluoride (CAS No. 2091652-76-3) stands out as a versatile and essential compound in modern chemical research. Its unique combination of structural features and reactivity positions it as a cornerstone for advancing both academic and industrial endeavors across diverse scientific domains.